Cas no 64364-02-9 (1S,3S,αS-Deltamethrin)

• Product Name: 1S,3S,αS-Deltamethrin
• CAS No: 64364-02-9
• Molecular Formula: C₂₂H₁₉Br₂NO₃
• Molecular Weight: 505.199164628983
• CID: 521008
• PubChem ID: 13013602

1S,3S,αS-Deltamethrin Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, (S)-cyano(3-phenoxyphenyl)methylester, (1S,3S)-
• 1S,3S,αS-DeltaMethrin
• Cyclopropanecarboxylicacid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester,[1S-[1a(R*),3a]]-
• RU 40-769
• (R)-cyano(3-phenoxyphenyl)methyl ester(1R,3R)-rel-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylic acid
• RU 23938
• 1R,3R,
• AR-Deltamethrin
• Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, (1alpha(R*),3alpha)-(+/-)-
• Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, (1R-(1alpha(R*),3alpha))-
• Cyclopr
• (R)-Cyano(3-phenoxyphenyl)methyl (1R,3R)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate
• 64364-02-9
• (S)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromovinyl)-2,2-dimethylcyclopropane-1-carboxylate
• 1S,3S,alphaS-Deltamethrin
• [(S)-cyano-(3-phenoxyphenyl)methyl] (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• SCHEMBL20328857

• InChIKey： OWZREIFADZCYQD-BJLQDIEVSA-N
• Inchi： 1S/C22H19Br2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18-,20-/m0/s1
• SMILES： Br/C(=C\[C@H]1[C@@H](C(=O)O[C@@H](C#N)C2C=CC=C(C=2)OC2C=CC=CC=2)C1(C)C)/Br

Computed Properties

• Exact Mass: 504.97112g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 502.97317g/mol
• Heavy Atom Count: 28
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids